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Compound of Interest

Compound Name: Propyl isovalerate

Cat. No.: B1210305 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Propyl isovalerate, including detailed personal protective equipment (PPE)

requirements, operational procedures, and disposal plans to facilitate safe and compliant

laboratory practices.

Propyl isovalerate is a flammable liquid and vapor that can cause irritation to the eyes, skin,

and respiratory system.[1] Adherence to proper safety protocols is crucial to minimize risks

associated with its handling.

Hazard Identification and Classification
Understanding the specific hazards of Propyl isovalerate is the first step in safe handling. Key

hazard statements and classifications are summarized below.
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Hazard Class Hazard Statement GHS Classification

Flammable liquids
H225: Highly flammable liquid

and vapour
Category 3[2][3]

Skin irritation H315: Causes skin irritation Category 2

Eye irritation
H319: Causes serious eye

irritation
Category 2A

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation
Category 3

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table outlines the

recommended PPE for handling Propyl isovalerate.
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Protection Type Specific Recommendations Standards

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.[2][3]

EN 166 (EU) or NIOSH (US)

approved.[2][3]

Hand Protection

Wear chemical-impermeable

or chemical-resistant gloves.[2]

[4] Nitrile gloves can provide

short-term protection.[5]

Always inspect gloves before

use and dispose of

contaminated gloves properly.

[3]

EU Directive 89/686/EEC and

the standard EN 374.[2]

Body Protection

Wear a fire/flame resistant and

impervious lab coat or a

complete suit protecting

against chemicals.[3] Ensure

clothing covers as much skin

as possible.[5]

Consider materials like

Nomex®.

Respiratory Protection

Use in a well-ventilated area.

[2] If exposure limits are

exceeded or irritation is

experienced, a full-face

respirator is recommended.[2]

In confined or poorly ventilated

areas, NIOSH-approved

respiratory protection may be

required.[4]

NIOSH (US) approved.

Safe Handling and Storage Procedures
Proper operational protocols are essential to minimize the risk of exposure and accidents.

Handling:

Work in a well-ventilated area.[2]
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Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

Use non-sparking tools and explosion-proof equipment.[2]

Ground and bond containers and receiving equipment to prevent static discharge.[2]

Avoid contact with skin and eyes.[2]

Avoid breathing mist, gas, or vapors.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep cool.[2][3]

Store apart from incompatible materials and foodstuff containers.[2]

Emergency and First Aid Measures
In the event of an exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a doctor if irritation persists.[2][3]

Eye Contact

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing and consult a doctor.[3][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is a crucial component of laboratory

safety.

Spill Response:

Remove all sources of ignition.[2]

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2]

Wear appropriate PPE as outlined above.

Contain the spill to prevent it from entering drains.[2]

Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[4][6]
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Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[2]

Disposal:

Dispose of Propyl isovalerate and contaminated materials at a licensed chemical

destruction plant or through controlled incineration with flue gas scrubbing.[2]

Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[2]

Contaminated packaging should be triple-rinsed and can be offered for recycling or

reconditioning, or disposed of in a sanitary landfill after being rendered unusable.[2]

Workflow for Handling Propyl Isovalerate
The following diagram illustrates the procedural workflow for the safe handling and disposal of

Propyl isovalerate.
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Caption: Workflow for safe handling and disposal of Propyl isovalerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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